Methyl 4-(5-methyl-4-(p-tolylthiomethyl)oxazol-2-yl)benzoate

• Molecular Formula: C20H19NO3S
• Molecular Weight: 353.4 g/mol
• IUPAC Name: methyl 4-[5-methyl-4-[(4-methylphenyl)sulfanylmethyl]-1,3-oxazol-2-yl]benzoate
• InChI: InChI=1S/C20H19NO3S/c1-13-4-10-17(11-5-13)25-12-18-14(2)24-19(21-18)15-6-8-16(9-7-15)20(22)23-3/h4-11H,12H2,1-3H3
• InChI Key: GNTBUPLEEABTEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=C(OC(=N2)C3=CC=C(C=C3)C(=O)OC)C

Description

Methyl 4-(5-methyl-4-(p-tolylthiomethyl)oxazol-2-yl)benzoate is a useful research compound. Its molecular formula is C20H19NO3S and its molecular weight is 353.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 4-(4-(chloromethyl)-5-methyloxazol-2-yl)benzoate (6 g, 22.64 mmol, 1.00 equiv), 4-methylbenzenethiol (4.2 g, 33.87 mmol) and cesium carbonate (8.8 g, 26.99 mmol, 1.19 equiv) in N,N-dimethylformamide (120 mL) was stirred under nitrogen overnight at 50° C. The reaction mixture was diluted with 100 mL of water and extracted with 3×150 mL of ethyl acetate. The combined organic layers was washed with 3×50 mL of brine, dried over anhydrous sodium sulfate and concentrated under vacuum. The residue was triturated with 2×50 mL of hexane. The solid was collected by filtration and dried in vacuum to yield 6.2 g (78%) of methyl 4-(5-methyl-4-(p-tolylthiomethyl)oxazol-2-yl)benzoate as a yellow solid. LC-MS: (ES, m/z): 395 [M+CH3CN+H]+, 354 [M+H]+, 271, 203, 126, 120.